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Trial Overview

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Zatolmilast

CAS No.: 1606974-33-7

Cat. No.: S3336627

Trial Aspect Specification

ClinicalTrials.govID NCT05163808 [1] [2]
Phase 2b/3 [3] [2]

Study Type Interventional; Part 1: Open-label PK, Part 2: Randomized, Double-blind,
Placebo-controlled [2]

Population Male adolescents aged 9 to <18 years with genetically confirmed FXS (FMR1
=200 CGG repeats) [3] [2]

Planned Enrollment 150 participants (accompanied by a consistent caregiver) [1] [3]
Dosing Regimen 25 mg and 50 mg oral capsules, administered twice daily [2]
Treatment Duration 13 weeks for the double-blind period [3] [4]

Key Efficacy Change from baseline in the Cognition Crystallized Composite Score of the
Endpoint NIH Toolbox Cognitive Battery (NIH-TCB) [1]

| Key Inclusion Criteria | « Weight >55 pounds (~25 kg) [3] « BMI <97th percentile for age [3] * On a

stable regimen of <3 psychotropic medications for >4 weeks [2] | | Key Exclusion Criteria | * Inability to
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complete the NIH-TCB Picture Vocabulary and Oral Reading Recognition tests [2] ¢ Clinically significant

abnormal lab results, vital signs, or ECG [2] * History of alcohol or recent substance abuse [2] |

Detailed Experimental Protocols

For researchers aiming to replicate or analyze this trial, here is a detailed breakdown of the key

methodological components.

Participant Screening and Randomization

e Screening (Visit 1): After obtaining informed consent/assent, confirm FXS diagnosis via genetic test
report showing 2200 CGG repeats in the FMR1 gene [2]. Assess eligibility against all
inclusion/exclusion criteria, including successful completion of the NIH-TCB practice items [2].

e Baseline & Randomization (Visit 2): Eligible participants who successfully complete the baseline
NIH-TCB assessments are randomized in a 2:1 ratio to receive either Zatolmilast or a matching
placebo [3] [2]. The randomization schedule should be prepared by the study's biostatistics team and
implemented via an interactive web response system (IWRS) to maintain blinding.

Drug Administration and Pharmacokinetic (PK) Assessment

e Formulation: Zatolmilast is supplied as solid oral capsules [2].

e Dosing Schedule: Administer one capsule twice daily, approximately 12 hours apart. Dosing may
be 25 mg or 50 mg based on the study part and cohort assignment [2].

e Part 1 (Open-label PK): A single-dose PK assessment is conducted to characterize the drug's profile
in the adolescent population. This part requires participants to be able to swallow capsules [2].

e Part 2 (Double-blind Treatment): Participants receive either Zatolmilast or placebo for 13 weeks.
Compliance is monitored through capsule counts and a dosing diary [2].

Efficacy and Safety Assessments

Assessments are conducted at screening, baseline, and throughout the 13-week treatment period. Key

procedures include:

o Efficacy:
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o Primary Endpoint: NIH Toolbox Cognition Crystallized Composite Score, derived from the
Picture Vocabulary and Oral Reading Recognition subtests. Administer these tests at baseline
and the end of treatment [1].

o Secondary Endpoints: Caregiver-reported outcomes on daily functioning, language, and
behavior; other domains of the NIH-TCB; and clinician global impressions [1].

e Safety:

o Monitoring: Perform regular safety laboratories (serum chemistry, hematology), vital signs
measurements, and 12-lead ECG [2].

o Adverse Events (AE): Record all AEs, with particular attention to previously reported events
like vomiting and upper respiratory tract infections, which occurred at a similar frequency to
placebo in prior studies [1].

Data Collection and Statistical Analysis

¢ Data Collection: Utilize electronic data capture (EDC) systems. For cognitive endpoints, use the
standardized data output from the NIH-TCB iPad app [1].
o Statistical Analysis Plan:
o Primary Analysis: Use a mixed model for repeated measures (MMRM) to analyze the
change from baseline in the crystallized composite score, with treatment, visit, and treatment-
by-visit interaction as fixed effects, and baseline score as a covariate [1].
o Sample Size Justification: The planned enrollment of 150 adolescents provides adequate
power to detect a clinically meaningful and statistically significant difference between
Zatolmilast and placebo, based on effect sizes observed in the prior Phase 2 study [1].

Mechanism of Action and Signaling Pathway

Zatolmilast is a first-in-class, selective allosteric inhibitor of Phosphodiesterase-4D (PDE4D), an enzyme
that breaks down cyclic adenosine monophosphate (cCAMP) in neurons [5]. The proposed mechanism of

action for treating Fragile X Syndrome is outlined below.
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Zatolmilast (PDE4D Inhibitor)

Binds Allosterically

Inhibits PDE4D Enzyme

Prevents cAMP Hydrolysis

Functional Outcomes:
* Enhanced Neuroplasticity
* Improved Cognition
* Improved Memory

Elevated cAMP Levels

Activates Protein Kinase A (PKA)

Phosphorylation of
cAMP Response Element-
Binding Protein (CREB)

Altered Gene Expression
(e.g., BDNF)
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Diagram: Proposed Mechanism of Zatolmilast in Countering Fragile X Syndrome Pathophysiology. The
drug targets the cAMP signaling pathway, which is disrupted in FXS due to reduced FMRP [5].

Methodological Considerations for Researchers

¢ Population Specifics: The successful execution of clinical trials in neurodevelopmental disorders like
FXS requires specific adaptations. The EXPERIENCE trials incorporated remote visits and reduced
on-site visits from six to four to lessen participant burden [1].

e Endpoint Selection: The choice of the NIH-TCB Crystallized Composite Score as a primary
endpoint is critical. This tool measures learned knowledge and vocabulary, which are relatively stable
in individuals, making it a sensitive measure of change in intellectual ability in FXS [1] [5].

e Concomitant Medications: The protocol allows for stable use of up to three psychotropic
medications, which is essential for recruiting a representative study population but requires careful
stratification during randomization and analysis [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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